Cas no 106116-42-1 (1-(Bromomethyl)-3-methoxy-5-methylbenzene)
106116-42-1 structure
Product Name:1-(Bromomethyl)-3-methoxy-5-methylbenzene
CAS No:106116-42-1
MF:C9H11BrO
MW:215.087042093277
MDL:MFCD09264062
CID:1039969
PubChem ID:585534
Update Time:2025-08-02
1-(Bromomethyl)-3-methoxy-5-methylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(Bromomethyl)-3-methoxy-5-methylbenzene
- 1-BROMOMETHYL-3-METHOXY-5-METHYLBENZENE
- 1-bromomethyl-3-methoxy-5-methyl-benzene
- 3-(bromomethyl)-5-methylanisole
- 3-bromomethyl-5-methylanisole
- 3-methoxy-5-methylbenzyl bromide
- 3-Methoxy-5-methylbenzylbromid
- AC1LBN20
- ACMC-20ad8c
- ANW-68074
- Benzene, 1-(bromomethyl)-3-methoxy-5-methyl-
- CTK0G3858
- SureCN1936578
- DB-363483
- 106116-42-1
- EN300-256224
- DTXSID60342892
- AB50499
- SCHEMBL1936578
- AKOS016007262
- C90360
-
- MDL: MFCD09264062
- Inchi: 1S/C9H11BrO/c1-7-3-8(6-10)5-9(4-7)11-2/h3-5H,6H2,1-2H3
- InChI Key: MKSIZXUATJUOTA-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C=C(C)C=1)OC
Computed Properties
- Exact Mass: 213.99933
- Monoisotopic Mass: 213.99933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
1-(Bromomethyl)-3-methoxy-5-methylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010004069-1g |
3-Methoxy-5-methylbenzyl bromide |
106116-42-1 | 97% | 1g |
$1445.30 | 2023-09-04 | |
| Enamine | EN300-256224-0.05g |
1-(bromomethyl)-3-methoxy-5-methylbenzene |
106116-42-1 | 95% | 0.05g |
$202.0 | 2024-06-19 | |
| Enamine | EN300-256224-0.1g |
1-(bromomethyl)-3-methoxy-5-methylbenzene |
106116-42-1 | 95% | 0.1g |
$301.0 | 2024-06-19 | |
| Enamine | EN300-256224-0.25g |
1-(bromomethyl)-3-methoxy-5-methylbenzene |
106116-42-1 | 95% | 0.25g |
$431.0 | 2024-06-19 | |
| Enamine | EN300-256224-0.5g |
1-(bromomethyl)-3-methoxy-5-methylbenzene |
106116-42-1 | 95% | 0.5g |
$679.0 | 2024-06-19 | |
| Enamine | EN300-256224-1.0g |
1-(bromomethyl)-3-methoxy-5-methylbenzene |
106116-42-1 | 95% | 1.0g |
$871.0 | 2024-06-19 | |
| Enamine | EN300-256224-2.5g |
1-(bromomethyl)-3-methoxy-5-methylbenzene |
106116-42-1 | 95% | 2.5g |
$1707.0 | 2024-06-19 | |
| Enamine | EN300-256224-5.0g |
1-(bromomethyl)-3-methoxy-5-methylbenzene |
106116-42-1 | 95% | 5.0g |
$2525.0 | 2024-06-19 | |
| Enamine | EN300-256224-10.0g |
1-(bromomethyl)-3-methoxy-5-methylbenzene |
106116-42-1 | 95% | 10.0g |
$3746.0 | 2024-06-19 | |
| Enamine | EN300-256224-1g |
1-(bromomethyl)-3-methoxy-5-methylbenzene |
106116-42-1 | 95% | 1g |
$871.0 | 2023-09-14 |
1-(Bromomethyl)-3-methoxy-5-methylbenzene Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
106116-42-1 (1-(Bromomethyl)-3-methoxy-5-methylbenzene) Related Products
- 2746-25-0(4-Methoxybenzyl bromide)
- 877-88-3(3,5-Dimethoxybenzyl bromide)
- 874-98-6(3-Methoxybenzyl bromide)
- 51632-16-7(1-(Bromomethyl)-3-phenoxybenzene)
- 36132-96-4(1,2-bis(bromomethyl)-4-methoxybenzene)
- 3898-24-6(1-(bromomethyl)-3-ethoxy-benzene)
- 61000-22-4(Benzene, 2-(bromomethyl)-5-methoxy-1,3-dimethyl-)
- 4542-75-0(4,4'-Oxybis((bromomethyl)benzene))
- 36881-42-2(1-(Bromomethyl)-4-phenoxybenzene)
- 21852-32-4(4-(Bromomethyl)-1,2-dimethoxybenzene)
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